Cas no 2034322-94-4 (3-1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole)

• Product Name: 3-1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole
• CAS No: 2034322-94-4
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5952089
• PubChem ID: 119102477
• Update Time: 2025-05-21

3-1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole
• 3-(1-((3-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)-5-phenyl-1,2,4-oxadiazole
• 3-[1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl]-5-phenyl-1,2,4-oxadiazole
• 2034322-94-4
• 3-[1-(3-methoxyphenyl)sulfonylpyrrolidin-3-yl]-5-phenyl-1,2,4-oxadiazole
• F6524-2831
• AKOS026694359

• Inchi： 1S/C19H19N3O4S/c1-25-16-8-5-9-17(12-16)27(23,24)22-11-10-15(13-22)18-20-19(26-21-18)14-6-3-2-4-7-14/h2-9,12,15H,10-11,13H2,1H3
• InChI Key： OANJBZSDDYIIGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1CCC(C2=NOC(C3C=CC=CC=3)=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.9Ų

Additional information on 3-1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl-5-phenyl-1,2,4-oxadiazole

3-(1-(3-Methoxybenzenesulfonyl)pyrrolidin-3-yl)-5-phenyl-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No. 2034322-94-4, known as 3-(1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl)-5-phenyl-1,2,4-oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The oxadiazole core of the molecule, combined with the pyrrolidine and methoxybenzenesulfonyl substituents, contributes to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the development of bioactive agents. The 1,2,4-oxadiazole ring system is known for its ability to act as a heterocyclic scaffold, facilitating interactions with biological targets such as enzymes and receptors. In this compound, the oxadiazole ring is further functionalized with a pyrrolidine group, which introduces additional flexibility and potential for hydrogen bonding. The presence of the methoxybenzenesulfonyl group adds electron-withdrawing properties, enhancing the molecule's stability and reactivity in certain chemical environments.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to assemble the complex structure of this molecule. The use of microwave-assisted synthesis has been particularly effective in optimizing reaction conditions and improving yields. This approach not only streamlines the production process but also aligns with current trends toward greener and more sustainable chemical manufacturing.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The oxadiazole core has been implicated in modulating cellular pathways associated with inflammation, cancer, and neurodegenerative diseases. Recent in vitro studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinase enzymes, suggesting its potential as a therapeutic agent. Furthermore, the incorporation of the methoxybenzenesulfonyl group may enhance pharmacokinetic properties such as solubility and bioavailability.

In addition to its biological applications, this compound has also been explored for its role in materials science. The combination of aromaticity and heterocyclic functionality makes it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its electronic properties using computational modeling techniques, revealing its potential to serve as an efficient charge transport material in optoelectronic devices.

The structural versatility of this compound is further evidenced by its ability to undergo various post-synthetic modifications. For instance, substitution at the phenyl group or modification of the pyrrolidine ring can yield derivatives with tailored properties for specific applications. This flexibility underscores the importance of exploring diverse synthetic pathways to unlock the full potential of this molecule.

In conclusion, 3-(1-(3-methoxybenzenesulfonyl)pyrrolidin-3-yl)-5-phenyl-1,2,4-oxadiazole represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings on its biological and materials-related applications, positions it as a valuable tool for future innovations in medicine and technology. As researchers continue to explore its properties and potential uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.